Cas no 2171738-40-0 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxane-4-carboxylic acid)

• Product name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxane-4-carboxylic acid
• CAS No: 2171738-40-0
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6054586
• PubChem ID: 165549902

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxane-4-carboxylic acid
• EN300-1490582
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]oxane-4-carboxylic acid
• 2171738-40-0

• Inchi： 1S/C25H28N2O6/c1-2-21(22(28)27-25(23(29)30)11-13-32-14-12-25)26-24(31)33-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,2,11-15H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： SZFWWXYZYVHOTQ-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CC1)NC(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų
• XLogP3: 3.1

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxane-4-carboxylic acid

Comprehensive Overview of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxane-4-carboxylic acid (CAS No. 2171738-40-0)

In the realm of organic chemistry and pharmaceutical research, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxane-4-carboxylic acid (CAS No. 2171738-40-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected oxane derivative, is a critical intermediate in peptide synthesis and drug development. Its Fmoc (9-fluorenylmethoxycarbonyl) group serves as a protective moiety, enabling selective reactions in complex molecular assemblies.

The growing interest in CAS 2171738-40-0 aligns with the surge in demand for peptide-based therapeutics, a trend driven by advancements in bioconjugation and targeted drug delivery systems. Researchers frequently search for "Fmoc-amino acid derivatives" or "oxane-carboxylic acid applications" to explore its role in solid-phase peptide synthesis (SPPS). The compound's stability and reactivity make it indispensable for constructing bioactive peptides, which are pivotal in treating diseases like diabetes and cancer.

From a synthetic perspective, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxane-4-carboxylic acid exemplifies the convergence of carbohydrate chemistry and peptide engineering. Its oxane (tetrahydropyran) ring introduces conformational rigidity, enhancing binding affinity in receptor-ligand interactions. This feature is particularly valuable in designing GPCR-targeted drugs, a hot topic in precision medicine. Laboratories worldwide prioritize this compound for its compatibility with automated synthesizers, addressing the need for scalable production.

Beyond pharmaceuticals, CAS 2171738-40-0 finds utility in material science, where its amphiphilic nature aids in developing self-assembling nanostructures. Queries like "Fmoc-oxane hybrid materials" reflect interdisciplinary interest. Environmental considerations also play a role; the compound’s green synthesis potential aligns with the sustainable chemistry movement, reducing reliance on hazardous reagents.

Analytical challenges associated with 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxane-4-carboxylic acid, such as HPLC purification and mass spectrometry characterization, are frequently discussed in academic forums. Its chromatographic behavior and fragmentation patterns are well-documented, aiding quality control in industrial settings. The rise of AI-assisted molecular design has further spotlighted this compound, as machine learning models leverage its data to predict novel peptidomimetics.

In conclusion, CAS 2171738-40-0 represents a nexus of innovation across drug discovery, nanotechnology, and analytical chemistry. Its versatility ensures continued relevance in answering pressing scientific questions, from "how to optimize Fmoc deprotection" to "designing next-gen peptide vaccines." As research evolves, this compound will undoubtedly remain a cornerstone of molecular innovation.